Cas no 2311864-74-9 (4-Benzyl 1-(tert-butyl) (r)-2-((r)-1-hydroxyethyl)piperazine-1,4-dicarboxylate)

• Product Name: 4-Benzyl 1-(tert-butyl) (r)-2-((r)-1-hydroxyethyl)piperazine-1,4-dicarboxylate
• CAS No: 2311864-74-9
• MF: C₁₉H₂₈N₂O₅
• MW: 364.436025619507
• CID: 6794694
• PubChem ID: 124604674
• Update Time: 2025-06-10

4-Benzyl 1-(tert-butyl) (r)-2-((r)-1-hydroxyethyl)piperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-O-benzyl 1-O-tert-butyl (2R)-2-[(1R)-1-hydroxyethyl]piperazine-1,4-dicarboxylate
• AKOS030529505
• 4-Benzyl 1-(t-butyl) (R)-2-((R)-1-hydroxyethyl)piperazine-1,4-dicarboxylate
• 2209086-94-0
• MFCD30470711
• AS-41194
• SCHEMBL21081171
• 4-benzyl 1-(tert-butyl) (r)-2-((r)-1-hydroxyethyl)piperazine-1,4-dicarboxylate
• 2311864-74-9
• 4-Benzyl 1-(tert-butyl) (r)-2-((r)-1-hydroxyethyl)piperazine-1,4-dicarboxylate

• Inchi： 1S/C19H28N2O5/c1-14(22)16-12-20(10-11-21(16)18(24)26-19(2,3)4)17(23)25-13-15-8-6-5-7-9-15/h5-9,14,16,22H,10-13H2,1-4H3/t14-,16-/m1/s1
• InChI Key： LTXNDRMMTRTOJG-GDBMZVCRSA-N
• SMILES： O[C@H](C)[C@H]1CN(C(=O)OCC2C=CC=CC=2)CCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 364.19982200g/mol
• Monoisotopic Mass: 364.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.3Ų

Additional information on 4-Benzyl 1-(tert-butyl) (r)-2-((r)-1-hydroxyethyl)piperazine-1,4-dicarboxylate

Recent Advances in the Study of 4-Benzyl 1-(tert-butyl) (R)-2-((R)-1-hydroxyethyl)piperazine-1,4-dicarboxylate (CAS: 2311864-74-9)

The compound 4-Benzyl 1-(tert-butyl) (R)-2-((R)-1-hydroxyethyl)piperazine-1,4-dicarboxylate (CAS: 2311864-74-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral piperazine derivative has shown promising potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a versatile building block for the synthesis of protease inhibitors. The research team utilized the stereochemical purity of 2311864-74-9 to develop a series of HIV-1 protease inhibitors with improved binding affinity and reduced side effects. The (R,R) configuration of the compound proved crucial for maintaining the desired biological activity while minimizing off-target interactions.

Recent synthetic methodology developments have significantly improved the production efficiency of 2311864-74-9. A 2024 publication in Organic Process Research & Development described an optimized asymmetric synthesis route that achieves >99% enantiomeric excess with 85% overall yield. This breakthrough addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

In pharmacological studies, derivatives of 4-Benzyl 1-(tert-butyl) (R)-2-((R)-1-hydroxyethyl)piperazine-1,4-dicarboxylate have shown remarkable blood-brain barrier penetration properties. This characteristic has led to its investigation as a scaffold for CNS-targeted drugs, particularly for Alzheimer's disease and Parkinson's disease therapeutics. The hydroxyl and carboxylate groups provide multiple sites for structural modification while maintaining favorable pharmacokinetic properties.

The compound's mechanism of action has been further elucidated through recent crystallographic studies. X-ray analysis of protein-ligand complexes revealed that the piperazine core of 2311864-74-9 derivatives forms stable hydrogen bond networks with target enzymes, explaining the observed high selectivity. These structural insights are guiding the design of next-generation inhibitors with enhanced potency.

Current research directions include exploring the compound's potential in combination therapies and its application in PROTAC (proteolysis targeting chimera) technology. Preliminary results suggest that 2311864-74-9-based PROTACs can effectively degrade disease-related proteins through the ubiquitin-proteasome system, opening new avenues for targeted protein degradation therapies.

As the understanding of this compound's properties and applications continues to grow, it is expected to play an increasingly important role in medicinal chemistry. Future research will likely focus on expanding its therapeutic applications and further optimizing its synthetic accessibility for commercial-scale pharmaceutical production.